Cas no 3438-51-5 (4(1H)-Pyrimidinone, 5-bromo-6-(1,1-dimethylethyl)-)

• Product Name: 4(1H)-Pyrimidinone, 5-bromo-6-(1,1-dimethylethyl)-
• CAS No: 3438-51-5
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 1467970
• PubChem ID: 135401445
• Update Time: 2025-04-20

4(1H)-Pyrimidinone, 5-bromo-6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-bromo-6-(1,1-dimethylethyl)-
• 5-bromo-6-tert-butyl-1H-pyrimidin-4-one
• MLS000704552
• AKOS015156912
• DTXSID10356464
• HMS2523F14
• 5-Bromo-6-(tert-butyl)pyrimidin-4(3H)-one
• 5-bromo-4-tert-butyl-1H-pyrimidin-6-one
• DB-083368
• CHEMBL1489135
• 5-bromo-6-tert-butyl-4-pyrimidinol
• SMR000230415
• AC-907/34126060
• 3438-51-5

• Inchi： 1S/C8H11BrN2O/c1-8(2,3)6-5(9)7(12)11-4-10-6/h4H,1-3H3,(H,10,11,12)
• InChI Key： SFQWQHYQBKGKQN-UHFFFAOYSA-N
• SMILES： BrC1C(NC=NC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 230.00553
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46